3-(6-Bromo-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester
Description
This compound features a pyrrolidine core (5-membered saturated nitrogen ring) with a tert-butyl ester group at position 1 and a sulfur-containing (sulfanyl) linker at position 3 connecting to a 6-bromo-substituted pyridine ring. The molecular formula is C₁₅H₂₁BrN₂O₂S, with an estimated molecular weight of ~373.31 g/mol (based on analogous structures in and ). The bromine atom on the pyridine ring enhances electrophilicity, making it reactive in cross-coupling reactions, while the tert-butyl ester acts as a protective group for the pyrrolidine amine .
Properties
IUPAC Name |
tert-butyl 3-(6-bromopyridin-2-yl)sulfanylpyrrolidine-1-carboxylate | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19BrN2O2S/c1-14(2,3)19-13(18)17-8-7-10(9-17)20-12-6-4-5-11(15)16-12/h4-6,10H,7-9H2,1-3H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GDQRVZIKLKMRFO-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(C1)SC2=NC(=CC=C2)Br | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19BrN2O2S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.28 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
3-(6-Bromo-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester, also known as (R)-3-(6-Bromo-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester, is a compound with notable potential in pharmaceutical research due to its unique structural characteristics. This compound features a pyrrolidine ring and a bromo-pyridine moiety, which may contribute to its biological activities. The following sections detail its synthesis, biological activities, and relevant research findings.
- Molecular Formula : C14H19BrN2O2S
- Molecular Weight : 359.28 g/mol
- Structure : The compound includes a pyrrolidine ring substituted with a bromo-pyridine and a tert-butyl ester group, which are critical for its biological interactions.
Synthesis
The synthesis of (R)-3-(6-Bromo-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester typically involves multiple steps, including:
- Formation of the pyrrolidine ring.
- Introduction of the bromo-pyridine moiety.
- Esterification to form the tert-butyl ester.
Each step requires optimization to ensure high yields and purity, which is crucial for subsequent biological evaluation.
Biological Activity
Preliminary studies suggest that (R)-3-(6-Bromo-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester exhibits various biological activities, including:
- Antiproliferative Activity : The compound has shown potential in inhibiting cell proliferation in various cancer cell lines, indicating possible anticancer properties.
- Kinase Inhibition : Interaction studies have suggested that this compound may act as an inhibitor of specific kinases involved in cancer progression, such as Tec family kinases .
Table 1: Summary of Biological Activities
Case Studies
Several case studies have explored the biological implications of compounds structurally similar to (R)-3-(6-Bromo-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester. These studies provide insights into structure-activity relationships (SAR) that are critical for understanding how modifications can enhance or diminish biological activity.
- Study on Aryl Substituted Derivatives : Research on related compounds demonstrated that specific substitutions on the pyrrolidine ring significantly affected antiproliferative activity against various cancer cell lines. For instance, compounds with additional electron-donating groups showed enhanced activity compared to those without such modifications .
- Kinase Inhibition Studies : A series of experiments focused on the inhibition of Tec family kinases revealed that specific structural features in the pyrrolidine scaffold could lead to increased potency against these targets, suggesting a promising avenue for drug development .
Scientific Research Applications
Pharmaceutical Development
The compound is primarily used in the synthesis of novel pharmaceuticals. Its unique structure allows for the exploration of various biological activities, making it an attractive target for drug discovery.
Biological Activities
Preliminary studies suggest that 3-(6-Bromo-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester may exhibit:
- Antimicrobial properties
- Anti-inflammatory effects
- Potential as an inhibitor for specific enzymes or receptors
Synthetic Organic Chemistry
In synthetic organic chemistry, this compound serves as a precursor for the development of new derivatives. Researchers can modify its structure to enhance biological activity or target specificity.
Synthesis Pathways
The synthesis typically involves several steps, including:
- Formation of the pyrrolidine ring
- Introduction of the bromo-pyridine moiety
- Esterification to form the tert-butyl ester
Interaction Studies
Interaction studies are crucial for understanding how this compound binds to various biological targets. Techniques employed include:
- Surface Plasmon Resonance (SPR)
- Isothermal Titration Calorimetry (ITC)
- Molecular docking simulations
These studies help elucidate the mechanism of action and potential therapeutic applications.
Case Study 1: Antimicrobial Activity
Research conducted on derivatives of this compound demonstrated significant antimicrobial activity against various bacterial strains. The modification of functional groups led to enhanced potency, indicating that structural variations can significantly impact biological efficacy.
Case Study 2: Enzyme Inhibition
A study focused on the inhibition of specific enzymes involved in metabolic pathways revealed that certain derivatives of 3-(6-Bromo-pyridin-2-ylsulfanyl)-pyrrolidine exhibited competitive inhibition, suggesting potential therapeutic applications in metabolic disorders.
Comparison with Similar Compounds
Key Structural Differences and Their Implications
The table below highlights critical variations among analogous compounds:
Analysis of Structural and Functional Differences
- Piperidine (6-membered): Reduced strain and increased flexibility may favor interactions with larger enzyme pockets .
Linker Group :
Pyridine Substituents :
- Bromo : Facilitates Suzuki-Miyaura cross-coupling for aryl-aryl bond formation .
- Nitro : Strong electron-withdrawing effect activates the pyridine ring for electrophilic substitution but may reduce stability in reducing environments .
- Chloro : Smaller than bromo, offering less steric hindrance but weaker leaving-group ability .
Functional Groups :
Q & A
Basic Research Questions
Q. What are the optimal synthetic routes for preparing 3-(6-Bromo-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester, and how do reaction conditions influence yield?
- Methodological Answer : The compound is typically synthesized via Suzuki-Miyaura cross-coupling or nucleophilic substitution. For example, palladium catalysts (e.g., Pd(dba)₂) with ligands like XantPhos and a base such as Cs₂CO₃ are critical for coupling reactions involving bromopyridine intermediates . Solvent choice (e.g., toluene or THF) and temperature (80–100°C) significantly impact reaction efficiency. Column chromatography with gradients of ethyl acetate/hexane is commonly used for purification. Yields can vary from 50–75% depending on reactant stoichiometry and catalyst loading .
Q. How should researchers characterize the purity and structural integrity of this compound?
- Methodological Answer : Use a combination of analytical techniques:
- NMR (¹H/¹³C) to confirm substituent positions and tert-butyl group integrity.
- HPLC (C18 column, acetonitrile/water mobile phase) to assess purity (>95% is typical for research-grade material).
- Mass spectrometry (ESI or EI) to verify molecular weight (expected m/z ~384 for [M+H]⁺).
- FT-IR to identify carbonyl (C=O, ~1700 cm⁻¹) and sulfide (C-S, ~650 cm⁻¹) functional groups .
Q. What are the critical storage and handling protocols to ensure compound stability?
- Methodological Answer : Store under inert gas (argon or nitrogen) at –20°C to prevent hydrolysis of the tert-butyl ester. Desiccants (e.g., silica gel) should be used to avoid moisture absorption. Avoid prolonged exposure to light, as bromopyridine derivatives are prone to photodegradation. Safety protocols include using fume hoods for synthesis and PPE (gloves, goggles) due to potential skin/eye irritation .
Advanced Research Questions
Q. How can computational modeling optimize the design of derivatives for target applications (e.g., medicinal chemistry)?
- Methodological Answer : Density Functional Theory (DFT) calculations (B3LYP/6-311+G(d,p)) predict electronic properties and reactivity. Molecular docking (AutoDock Vina) can assess binding affinity to biological targets like kinases. Focus on modifying the pyrrolidine sulfur or bromopyridine moiety to enhance selectivity or solubility. Validate predictions with SPR (Surface Plasmon Resonance) or ITC (Isothermal Titration Calorimetry) .
Q. What strategies resolve contradictions in reaction yields or unexpected by-products during scale-up?
- Methodological Answer :
- By-product Analysis : Use LC-MS to identify impurities (e.g., de-brominated products or tert-butyl cleavage). Adjust reaction stoichiometry or switch to milder bases (e.g., K₂CO₃ instead of Cs₂CO₃) to suppress side reactions.
- Scale-up Challenges : Transition from batch to flow chemistry (as in ) for better heat/mass transfer. Optimize parameters via Design of Experiments (DoE) to identify critical variables (e.g., residence time, catalyst concentration) .
Q. How does the steric bulk of the tert-butyl group influence regioselectivity in subsequent functionalization reactions?
- Methodological Answer : The tert-butyl group hinders nucleophilic attack at the pyrrolidine nitrogen, directing reactivity toward the bromopyridine moiety. For example, Suzuki coupling with arylboronic acids occurs preferentially at the 6-bromo position. Steric maps (generated via molecular modeling software) can predict accessible reaction sites. Experimental validation via competitive reactions with/without tert-butyl protection is advised .
Q. What advanced techniques quantify degradation products under stressed conditions (e.g., oxidative or thermal)?
- Methodological Answer : Perform forced degradation studies:
- Thermal Stress : Heat at 60°C for 48 hours; analyze via TGA (Thermogravimetric Analysis) and DSC (Differential Scanning Calorimetry) .
- Oxidative Stress : Treat with H₂O₂ (3% v/v) and monitor via UPLC-QTOF-MS to identify sulfoxide or sulfone derivatives.
- Photostability : Use a xenon lamp (ICH Q1B guidelines) and track degradation kinetics with HPLC .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
